
tert-Butoxycarbonylasparagine molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butoxycarbonylasparagine

Cat. No.: B558379 Get Quote

An In-depth Technical Guide to tert-Butoxycarbonylasparagine (Boc-Asn-OH)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of Nα-

(tert-Butoxycarbonyl)-L-asparagine (Boc-Asn-OH), a critical reagent in synthetic organic

chemistry, particularly in the domain of solid-phase peptide synthesis (SPPS). We will delve

into its molecular characteristics, provide a detailed experimental protocol for its application,

and illustrate the foundational workflow in which it is a key component.

Core Molecular Attributes
tert-Butoxycarbonylasparagine is an amino acid derivative where the alpha-amino group is

protected by a tert-butoxycarbonyl (Boc) group. This protection strategy is fundamental to Boc-

based solid-phase peptide synthesis, preventing unwanted reactions at the N-terminus while

the C-terminus is activated for peptide bond formation.

Quantitative Data Summary
The key quantitative properties of tert-Butoxycarbonylasparagine are summarized in the

table below for easy reference and comparison.
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Property Value Citations

Molecular Formula C₉H₁₆N₂O₅ [1][2][3][4]

Molecular Weight 232.23 g/mol [1][2][3][4][5]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 170-176 °C (decomposes) [1][2][4][5]

Optical Rotation [α]20/D -7° to -9° (c=1 to 2 in DMF) [1][2][5]

CAS Number 7536-55-2 [3][4][5]

Experimental Protocol: Incorporation of Boc-Asn-
OH in Solid-Phase Peptide Synthesis
The following is a generalized protocol for the incorporation of a Boc-Asn-OH residue into a

growing peptide chain on a solid support using the Boc-SPPS methodology. This process is

cyclical, involving deprotection, neutralization, and coupling steps.

Materials and Reagents
Resin-bound peptide with a free N-terminal amine (e.g., on Merrifield or MBHA resin)

Boc-Asn-OH

Coupling reagent (e.g., HBTU, DIC)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Diisopropylethylamine (DIEA)

50% Trifluoroacetic acid (TFA) in DCM

Washing solvents (e.g., DMF, DCM, Methanol)
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Ninhydrin test kit

Step-by-Step Methodology
Resin Preparation: The peptide-resin from the previous cycle must have its N-terminal Boc

group removed. This is achieved by treating the resin with a 50% solution of TFA in DCM for

approximately 15-30 minutes.[6] Following deprotection, the resin is washed thoroughly with

DCM and then neutralized with a solution of DIEA in DCM to liberate the free amine.[6][7]

Amino Acid Activation: In a separate vessel, dissolve 2-4 equivalents of Boc-Asn-OH in DMF.

[6] To this solution, add a coupling agent. If using an aminium salt-based reagent like HBTU,

add 2.0 equivalents of HBTU and 4.0 equivalents of DIEA.[1][6] Allow the mixture to pre-

activate for a few minutes.

Coupling Reaction: Add the activated Boc-Asn-OH solution to the vessel containing the

neutralized peptide-resin.[1] Agitate the mixture at room temperature for 1-4 hours.[1] The

bulky side chain of asparagine may require a longer coupling time.

Monitoring the Coupling Reaction: The completion of the coupling reaction can be monitored

using the ninhydrin (Kaiser) test.[1][6] A small sample of the resin beads is taken and tested.

A negative result (yellow beads) indicates that all the free primary amines have reacted, and

the coupling is complete.[1]

Washing: Once the coupling is complete, the resin is thoroughly washed to remove excess

reagents and byproducts. A typical washing sequence involves successive washes with

DMF, DCM, and methanol.[1]

This cycle of deprotection, neutralization, and coupling is repeated for each subsequent amino

acid in the peptide sequence.

Visualization of the Boc-SPPS Workflow
The logical flow of the Boc-based solid-phase peptide synthesis is a cyclical process. The

following diagram, generated using the DOT language, illustrates the key stages.
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Caption: General workflow for Boc solid-phase peptide synthesis (SPPS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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